Cas no 143680-74-4 (Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI))
143680-74-4 structure
Product Name:Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
CAS No:143680-74-4
MF:C14H24N2O6
MW:316.350164413452
CID:220411
PubChem ID:5747397
Update Time:2025-04-19
Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)
- (2S)-2-[[8-[[(1S)-1-carboxyethyl]amino]-8-oxooctanoyl]amino]propanoic acid
- DL-Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis-
- BRN 5826795
- N,N'-(1,8-Dioxo-1,8-octanediyl)bis-DL-alanine
- DTXSID80162493
- DL-Alanine, N,N'-(1,8-dioxo-1,8-octanediyl)bis-
- 143680-74-4
-
- Inchi: 1S/C14H24N2O6/c1-9(13(19)20)15-11(17)7-5-3-4-6-8-12(18)16-10(2)14(21)22/h9-10H,3-8H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t9-,10-/m0/s1
- InChI Key: ISSFNVVYYLDNEF-UWVGGRQHSA-N
- SMILES: O=C(CCCCCCC(N[C@H](C(=O)O)C)=O)N[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 316.163437
- Monoisotopic Mass: 316.163437
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133
- XLogP3: 0.5
Experimental Properties
- Density: 1.209
- Boiling Point: 672.5°C at 760 mmHg
- Flash Point: 360.5°C
- Refractive Index: 1.502
Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI) Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
143680-74-4 (Alanine,N,N'-(1,8-dioxo-1,8-octanediyl)bis- (9CI)) Related Products
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